Cas no 68295-47-6 (2-Pyrrolidinecarboxamide, 5-oxo-N-phenyl-, (2S)-)

2-Pyrrolidinecarboxamide, 5-oxo-N-phenyl-, (2S)- structure
68295-47-6 structure
Product Name:2-Pyrrolidinecarboxamide, 5-oxo-N-phenyl-, (2S)-
CAS No:68295-47-6
MF:C11H12N2O2
MW:204.225182533264
CID:1726595
PubChem ID:760025
Update Time:2025-04-21

2-Pyrrolidinecarboxamide, 5-oxo-N-phenyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidinecarboxamide, 5-oxo-N-phenyl-, (2S)-
    • (2S)-5-oxo-N-phenylpyrrolidine-2-carboxamide
    • DTXSID50353972
    • AC1LFU5V
    • 68295-47-6
    • (S)-5-Oxo-N-phenylpyrrolidine-2-carboxamide
    • CHEMBL4637182
    • SCHEMBL2222163
    • Inchi: 1S/C11H12N2O2/c14-10-7-6-9(13-10)11(15)12-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,12,15)(H,13,14)
    • InChI Key: DLHWPLFJAJCANU-UHFFFAOYSA-N
    • SMILES: O=C(C1NC(=O)CC1)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 204.08996
  • Monoisotopic Mass: 204.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • PSA: 58.2
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